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Compound of Interest

Compound Name: Leucettinib-21

Cat. No.: B12389899

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation, storage, and handling of
Leucettinib-21 stock solutions in dimethyl sulfoxide (DMSO). Leucettinib-21 is a potent and
selective inhibitor of Dual-specificity tyrosine-phosphorylation-regulated kinase 1A (DYRK1A), a
key therapeutic target in studies of Down syndrome and Alzheimer's disease. Adherence to this
protocol will ensure the accurate and consistent preparation of Leucettinib-21 for use in
various research applications.

Physicochemical Properties of Leucettinib-21

A summary of the key physicochemical properties of Leucettinib-21 is presented in Table 1.
This information is essential for accurate stock solution preparation and handling.

Property Value Reference
Molecular Weight 358.46 g/mol

Appearance Pale yellow to off-white powder

Solubility in DMSO Up to 10 mM

CAS Number 2732859-75-3
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Experimental Protocol: Preparation of a 10 mM
Leucettinib-21 Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Leucettinib-21 in
DMSO.

Materials:

Leucettinib-21 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
Sterile, amber microcentrifuge tubes or vials
Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Water bath (optional, set to 25-30°C)

Procedure:

Equilibrate Reagents: Allow the Leucettinib-21 powder and DMSO to come to room
temperature before use to prevent condensation.

Weigh Leucettinib-21: Accurately weigh 3.58 mg of Leucettinib-21 powder using a
calibrated analytical balance and transfer it to a sterile amber microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous, sterile DMSO to the tube containing the Leucettinib-21
powder.

Dissolution:
o Cap the tube securely and vortex the mixture vigorously for 1-2 minutes.

o Visually inspect the solution for any undissolved patrticles.
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o If particles remain, sonicate the tube for 5-10 minutes in a water bath sonicator.

o Alternatively, the solution can be gently warmed to 25-30°C in a water bath for 5-10
minutes, followed by vortexing to aid dissolution. Avoid excessive heating.

o Final Inspection: Once the solution is clear and free of any visible particulates, it is ready for
use.

Storage and Stability:

e Stock Solution: Aliquot the 10 mM stock solution into single-use amber vials to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C in the dark. Under these conditions,
the solution is stable for at least 2 years.

e Solid Compound: Store the solid Leucettinib-21 powder at -20°C, protected from light and
moisture.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Leucettinib-21 stock solution.
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Workflow for Preparing Leucettinib-21 Stock Solution
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Caption: Workflow for the preparation of Leucettinib-21 stock solution in DMSO.
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Leucettinib-21 Mechanism of Action: DYRK1A
Signaling Pathway

Leucettinib-21 is a potent inhibitor of DYRK1A kinase. DYRK1A is known to phosphorylate a
variety of downstream targets, thereby regulating numerous cellular processes. The inhibition
of DYRK1A by Leucettinib-21 can modulate these signaling pathways.

Simplified DYRK1A Signaling Pathway and Inhibition by Leucettinib-21
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Caption: Inhibition of the DYRK1A signaling pathway by Leucettinib-21.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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